(E)-3-(1,3-Benzodioxol-5-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]prop-2-enamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C20H26N2O4S/c23-19(4-2-16-1-3-17-18(13-16)26-15-25-17)21-14-20(5-9-24-10-6-20)22-7-11-27-12-8-22/h1-4,13H,5-12,14-15H2,(H,21,23)/b4-2+
• InChI Key: GVOZLBZRPVYRBQ-DUXPYHPUSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C=CC2=CC3=C(C=C2)OCO3)N4CCSCC4
• Isomeric SMILES: C1COCCC1(CNC(=O)/C=C/C2=CC3=C(C=C2)OCO3)N4CCSCC4
• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol

Description

(E)-3-(1,3-Benzodioxol-5-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]prop-2-enamide is a useful research compound. Its molecular formula is C20H26N2O4S and its molecular weight is 390.5. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(1,3-Benzodioxol-5-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(1,3-Benzodioxol-5-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Anti-Fatigue Effects

A series of benzamide derivatives have been synthesized and their crystal structures obtained via recrystallization. These compounds have been investigated for their potential anti-fatigue effects in mice, showing significant enhancement in swimming endurance capacity. This suggests applications in identifying binding sites for allosteric modulators of specific receptors and potential therapeutic uses for fatigue-related conditions (Wu et al., 2014).

One-Pot Synthesis and Characterization

Enaminones containing morpholine moiety have been synthesized and characterized, demonstrating the efficiency of a one-pot synthesis method. The structural analysis of these compounds via X-ray crystallography indicates potential applications in the development of novel pharmaceuticals and materials (Bhat et al., 2018).

Diastereoselective Synthesis

Research on the diastereoselective synthesis of functionalized tetrahydropyrimidin-2-thiones, utilizing morpholine and other amines, highlights applications in the synthesis of compounds with specific stereochemical configurations, relevant for drug development and materials science (Liu et al., 2014).

Photocatalytic Degradation

Studies on the photocatalytic degradation of specific organic compounds using titanium dioxide-loaded adsorbents demonstrate the potential environmental applications of similar compounds in enhancing the efficiency of photocatalytic processes for water treatment and pollution control (Torimoto et al., 1996).

Antibacterial Activity

The synthesis and characterization of compounds containing carbamothiol benzamide structures have been explored, with studies showing antibacterial activity towards both gram-positive and gram-negative bacteria. This suggests applications in the development of new antibacterial agents (Adam et al., 2016).